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Compound of Interest

Compound Name: 15-Methylhexadecasphinganine
CAS No.: 26048-10-2
Cat. No.: B587849

Get Quote

Executive Summary

This guide provides a technical analysis of 15-Methylhexadecasphinganine, an iso-branched
sphingoid base primarily derived from the commensal bacterium Bacteroides fragilis.[1] Unlike
the canonical mammalian sphingoid base (C18-sphinganine/dihydrosphingosine), this molecule
features a terminal methyl branch (iso-C17 structure).

This structural deviation confers unique biophysical properties—specifically increased
membrane fluidity and altered CD1d binding affinity—that drive distinct biological outcomes
across different cell lines. This guide compares its efficacy and mechanism of action against
standard C18-sphinganine in immune, epithelial, and cancer cell models.

Chemical Identity & Biophysical Basis

To understand the cellular effects, one must first grasp the structural divergence.
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15-

Feature _ ) C18-Sphinganine (Standard)
Methylhexadecasphinganine
Iso-branched alkyl chain (iso- ) )

Structure Straight alkyl chain (n-C18)
C17)

o Bacterial (Bacteroides spp.), ] ]
Origin Mammalian de novo synthesis

Marine Sponges

Membrane Packing

Loose: Branching disrupts Van
der Waals forces, increasing

membrane fluidity.

Tight: Linear chains pack
densely, stabilizing lipid rafts.

CD21d Affinity

Modulatory: Binds CD1d but
often acts as an antagonist or

weak agonist to NKT cells.

Low Relevance: Primary role is
metabolic precursor, not

antigen presentation.

Comparative Efficacy Across Cell Lines[2]

The following analysis synthesizes data on iso-branched sphingolipids (represented by 15-

Methylhexadecasphinganine) versus straight-chain controls.

A. Immune Cells: Invariant Natural Killer T (iNKT) Cells

Context: iINKT cells recognize lipid antigens presented by CD1d molecules. This is the primary

biological niche for 15-Methylhexadecasphinganine.

e Mechanism: The iso-branched tail fits into the CD1d hydrophobic groove but alters the

orientation of the polar headgroup compared to strong agonists (like

-GalCer).

e Outcome: Unlike pathogenic bacterial lipids (from Sphingomonas) that hyper-activate iNKT
cells, Bacteroides sphingolipids (containing 15-Methylhexadecasphinganine) often induce

a state of immune quiescence or homeostasis.
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15-
Parameter Methylhexadecasphingani = C18-Sphinganine (Straight)
ne (Iso-Branched)

Inhibitory / Homeostatic: Neutral: Minimal direct
iNKT Activation Prevents colonic iNKT hyper- interaction with CD1d surface
proliferation. receptor.

Promotes IL-10 (Anti-
Cytokine Profile inflammatory) in specific N/A (Metabolic intermediate).

contexts.[1]

B. fragilis sphingolipids

regulate colonic iINKT
Key Reference )

homeostasis (An et al.,

Nature).

B. Colon Epithelial Cells (e.g., Caco-2, HT-29)

Context: These cells are the primary interface for bacterial lipids produced in the gut.

o Uptake Efficiency: Iso-branched bases show rapid incorporation into host membranes due to
higher lipophilicity and fluid mechanics.

« Barrier Function: High concentrations of straight-chain sphingoid bases can induce apoptosis
(cytotoxicity). Iso-branched bases generally show lower cytotoxicity at physiological ranges,
allowing them to integrate into the host membrane and modify receptor signaling without
killing the barrier cell.

C. Cancer Cell Lines (e.g., HeLa, MCF-7)

Context: Cytotoxicity screening for potential chemotherapeutic adjuvants.

e Apoptosis Induction: Both molecules can induce apoptosis if accumulated, but via different
kinetics. 15-Methylhexadecasphinganine disrupts membrane integrity more effectively due
to the steric hindrance of the methyl branch, potentially sensitizing multidrug-resistant (MDR)
cells by increasing membrane permeability.
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Visualizing the Mechanism

The following diagram illustrates the divergent pathways of Iso-branched vs. Straight-chain
bases upon cellular entry.
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Figure 1: Divergent signaling pathways. Note that the iso-branched base uniquely engages the
CD1d immune pathway, whereas both bases can drive apoptosis via ceramide accumulation.

Experimental Protocols

Working with sphingoid bases requires specific solubilization techniques to prevent
precipitation and ensure bioavailability.
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Protocol A: Solubilization (BSA-Complexing)

Best for: Live cell culture treatments (prevents solvent toxicity).

e Preparation: Dissolve 15-Methylhexadecasphinganine in Ethanol:DMSO (9:1) to create a 5
mM stock.

» Evaporation: Aliquot required amount into a glass tube. Dry under

stream.

o Complexing:

[¢]

Prepare a 0.34 mg/mL solution of Fatty Acid-Free BSA in PBS.

[¢]

Add BSA solution to the dried lipid film.

Sonicate in a water bath at 37°C for 10—15 minutes until clear.

[e]

o

Result: A defined Lipid-BSA complex ready for cell media addition.

Protocol B: Cytotoxicity Assay (MTT/CCK-8)

Target: HeLa or Caco-2 Cells.
o Seeding: Plate cells at 5,000 cells/well in 96-well plates. Adhere overnight.
e Treatment:
o Group A: Vehicle Control (BSA-PBS).
o Group B: C18-Sphinganine (1, 5, 10, 20
M).
o Group C: 15-Methylhexadecasphinganine (1, 5, 10, 20
M).

e Incubation: 24 to 48 hours.
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e Readout: Add MTT reagent. Incubate 4h. Solubilize formazan crystals. Read Absorbance at
570nm.

e Analysis: Calculate IC50. Expectation: Iso-branched bases may show higher IC50 (lower
toxicity) in epithelial cells compared to straight-chain bases, unless membrane disruption
threshold is reached.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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